Cas no 1806179-62-3 (2-Amino-4-(aminomethyl)-6-chloro-3-(trifluoromethoxy)pyridine)

• Product Name: 2-Amino-4-(aminomethyl)-6-chloro-3-(trifluoromethoxy)pyridine
• CAS No: 1806179-62-3
• MF: C₇H₇ClF₃N₃O
• MW: 241.598190546036
• CID: 4932145
• Update Time: 2025-10-31

2-Amino-4-(aminomethyl)-6-chloro-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-4-(aminomethyl)-6-chloro-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C7H7ClF3N3O/c8-4-1-3(2-12)5(6(13)14-4)15-7(9,10)11/h1H,2,12H2,(H2,13,14)
• InChI Key： DURWSYYWWAFGEZ-UHFFFAOYSA-N
• SMILES： ClC1=CC(CN)=C(C(N)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• XLogP3: 1.5
• Topological Polar Surface Area: 74.2

Additional information on 2-Amino-4-(aminomethyl)-6-chloro-3-(trifluoromethoxy)pyridine

Introduction to 2-Amino-4-(aminomethyl)-6-chloro-3-(trifluoromethoxy)pyridine (CAS No. 1806179-62-3) in Modern Chemical and Pharmaceutical Research

2-Amino-4-(aminomethyl)-6-chloro-3-(trifluoromethoxy)pyridine, identified by the CAS number 1806179-62-3, is a highly versatile heterocyclic compound that has garnered significant attention in the fields of chemical biology and pharmaceutical development. Its unique structural framework, featuring a pyridine core substituted with amino, chloro, and trifluoromethoxy functional groups, makes it a valuable intermediate in the synthesis of bioactive molecules. This compound has emerged as a key building block in the design of novel therapeutic agents, particularly those targeting complex biological pathways.

The structural attributes of 2-amino-4-(aminomethyl)-6-chloro-3-(trifluoromethoxy)pyridine contribute to its remarkable reactivity and adaptability in synthetic chemistry. The presence of multiple reactive sites—such as the primary amine at the 2-position, the secondary amine at the 4-position, the chloro group at the 6-position, and the electron-withdrawing trifluoromethoxy group at the 3-position—enables diverse functionalization strategies. These features have been leveraged in recent studies to develop innovative methodologies for constructing more complex pharmacophores.

In recent years, 2-amino-4-(aminomethyl)-6-chloro-3-(trifluoromethoxy)pyridine has been explored as a precursor in the synthesis of small-molecule inhibitors for various therapeutic targets. For instance, its pyridine scaffold is commonly found in kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The compound’s ability to undergo selective modifications allows researchers to fine-tune its binding interactions with biological targets, enhancing potency and selectivity.

One notable application of this compound has been in the development of novel antiviral agents. The trifluoromethoxy group, known for its ability to improve metabolic stability and binding affinity, has been strategically incorporated into drug candidates targeting viral proteases and polymerases. Preliminary studies have demonstrated that derivatives of 2-amino-4-(aminomethyl)-6-chloro-3-(trifluoromethoxy)pyridine exhibit promising antiviral activity against emerging pathogens. This underscores the compound’s potential as a scaffold for next-generation antiviral therapies.

The pharmaceutical industry has also shown interest in 2-amino-4-(aminomethyl)-6-chloro-3-(trifluoromethoxy)pyridine for its role in central nervous system (CNS) drug discovery. Pyridine derivatives are frequently investigated for their potential as neuroactive compounds due to their ability to cross the blood-brain barrier. Researchers have utilized this compound to synthesize novel ligands for neurotransmitter receptors, including GABA receptors and serotonin receptors, which are implicated in conditions such as anxiety disorders and neurodegenerative diseases.

From a synthetic chemistry perspective, 2-amino-4-(aminomethyl)-6-chloro-3-(trifluoromethoxy)pyridine serves as an excellent platform for exploring new reaction pathways. Its compatibility with various coupling reactions, such as Suzuki-Miyaura cross-coupling and Buchwald-Hartwig amination, has facilitated the construction of diverse molecular libraries. These libraries are instrumental in high-throughput screening programs aimed at identifying lead compounds for drug development.

The incorporation of fluorine atoms into pharmaceuticals is well-documented for its impact on pharmacokinetic properties, including improved bioavailability and resistance to metabolic degradation. The trifluoromethoxy group in 2-amino-4-(aminomethyl)-6-chloro-3-(trifluoromethoxy)pyridine exemplifies this trend, making it an attractive moiety for medicinal chemists. Recent advances in fluorinated drug design have highlighted its role in enhancing drug efficacy and reducing side effects.

In conclusion, 2-amino-4-(aminomethyl)-6-chloro-3-(trifluoromethoxy)pyridine (CAS No. 1806179-62-3) represents a significant advancement in synthetic and medicinal chemistry. Its multifunctional nature and structural versatility make it indispensable in the development of innovative therapeutic agents across multiple disease areas. As research continues to uncover new applications for this compound, its importance in modern chemical biology is poised to grow even further.